Cas no 5060-46-8 (H-DL-Leu-DL-Ala-OH)
H-DL-Leu-DL-Ala-OH Chemical and Physical Properties
Names and Identifiers
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- Alanine, leucyl-
- DL -LEU-DL -ALA CRYSTALLINE
- Dl-leu-dl-ala
- H-DL-LEU-DL-ALA-OH
- (6S)-calcium folinate
- 5-formyl-5,6,7,8-tetrahydropteroyl-L-glutamic acid calcium salt
- CALCIUM FOLINATE(FOLINIC ACID)(RG)
- DL-Leucyl-DL-alanine
- Folaren
- Foliben
- Folidan
- FOLINIC ACID CALCIUM CELL CULTURE TESTED
- Folinic acid calcium salt
- FOLINIC ACID(SEE CALCIUM FOLINATE)
- H-Leu-Ala-OH
- Leucovorin 30(R)
- Leucovorin Calcium
- Leucovorin calcium pentahydrate
- leucylalanine
- N-Leucyl-alanin
- 2-(2-amino-4-methylpentanamido)propanoic acid
- HSQGMTRYSIHDAC-UHFFFAOYSA-N
- 5060-46-8
- SR-01000512711-1
- NSC89180
- FT-0695063
- (2S)-2-[[(2S)-2-amino-4-methylpentanoyl]amino]propanoic acid
- NSC-89180
- 67368-02-9
- FT-0695798
- N-(2-Amino-1-hydroxy-4-methylpentylidene)alanine
- Leucylalanin
- SR-01000512711
- AKOS005592692
- NSC-524457
- FT-0627939
- SCHEMBL259115
- CS-0453055
- NSC524457
- ALPHA-CYANOCINNAMICACIDETHYLESTER
- 2-[(2-amino-4-methylpentanoyl)amino]propanoic acid
- NCIOpen2_005456
- (R)-2-((S)-2-Amino-4-methylpentanamido)Propanoic acid
- DTXSID10986649
- NCGC00095880-01
- STK672144
- 2-[(2-Amino-4-methyl-pentanoyl)amino]propanoic acid
- DS-003739
- H-DL-Leu-DL-Ala-OH
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- MDL: MFCD00063131
- Inchi: 1S/C9H18N2O3/c1-5(2)4-7(10)8(12)11-6(3)9(13)14/h5-7H,4,10H2,1-3H3,(H,11,12)(H,13,14)
- InChI Key: HSQGMTRYSIHDAC-UHFFFAOYSA-N
- SMILES: O=C(C(CC(C)C)N)NC(C(=O)O)C
Computed Properties
- Exact Mass: 202.13174244g/mol
- Monoisotopic Mass: 202.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.8
- Topological Polar Surface Area: 92.4Ų
H-DL-Leu-DL-Ala-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H247150-5g |
H-DL-Leu-DL-Ala-OH |
5060-46-8 | 5g |
$ 335.00 | 2022-06-04 | ||
| TRC | H247150-10g |
H-DL-Leu-DL-Ala-OH |
5060-46-8 | 10g |
$ 560.00 | 2022-06-04 | ||
| TRC | H247150-25g |
H-DL-Leu-DL-Ala-OH |
5060-46-8 | 25g |
$ 1115.00 | 2022-06-04 | ||
| Cooke Chemical | A8415232-100mg |
DL-Leu-DL-Ala |
5060-46-8 | ≧95% | 100mg |
RMB 47.20 | 2025-02-20 | |
| Cooke Chemical | A8415232-1G |
DL-Leu-DL-Ala |
5060-46-8 | ≧95% | 1g |
RMB 239.20 | 2025-02-20 | |
| A2B Chem LLC | AG25426-100mg |
DL-LEU-DL-ALA |
5060-46-8 | 95% | 100mg |
$72.00 | 2024-04-19 | |
| A2B Chem LLC | AG25426-250mg |
DL-LEU-DL-ALA |
5060-46-8 | 95% | 250mg |
$107.00 | 2024-04-19 | |
| A2B Chem LLC | AG25426-1g |
DL-LEU-DL-ALA |
5060-46-8 | 95% | 1g |
$233.00 | 2024-04-19 | |
| 1PlusChem | 1P00DF76-100mg |
DL-LEU-DL-ALA |
5060-46-8 | 95% | 100mg |
$33.00 | 2024-05-01 | |
| 1PlusChem | 1P00DF76-250mg |
DL-LEU-DL-ALA |
5060-46-8 | 95% | 250mg |
$46.00 | 2024-05-01 |
H-DL-Leu-DL-Ala-OH Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on H-DL-Leu-DL-Ala-OH
Introduction to Compound with CAS No. 5060-46-8 and Product Name: H-DL-Leu-DL-Ala-OH
Compound with the CAS number 5060-46-8 and the product name H-DL-Leu-DL-Ala-OH represents a significant advancement in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its specific amino acid sequence, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The structure of H-DL-Leu-DL-Ala-OH consists of a linear chain of two amino acids, Leucine (Leu) and Alanine (Ala), linked by an amide bond, with an additional hydroxyl group at the end, making it a valuable building block in synthetic peptide chemistry.
The significance of this compound lies in its versatility and the potential it holds for modulating biological pathways. In recent years, there has been a growing interest in the development of peptide-based therapeutics due to their high specificity and low toxicity profiles. The sequence H-DL-Leu-DL-Ala-OH is particularly intriguing because it mimics natural peptides found in biological systems, which can be leveraged to develop novel drugs targeting various diseases.
One of the most promising applications of H-DL-Leu-DL-Ala-OH is in the field of cancer research. Recent studies have demonstrated that certain peptide sequences can interfere with tumor growth by inhibiting key signaling pathways involved in cell proliferation and survival. The specific arrangement of Leucine and Alanine in H-DL-Leu-DL-Ala-OH may facilitate its interaction with target proteins, thereby modulating these pathways effectively. For instance, research has shown that similar peptide sequences can bind to growth factor receptors, blocking the downstream signaling that promotes cancer cell growth.
Furthermore, the compound has shown potential in regenerative medicine. Peptides like H-DL-Leu-DL-Ala-OH can be designed to stimulate tissue repair and regeneration by activating specific cellular responses. This is particularly relevant in cases where traditional treatments have limited efficacy. Studies have indicated that such peptides can promote the differentiation of stem cells into functional tissue cells, offering a new paradigm for treating injuries and degenerative diseases.
The synthesis of H-DL-Leu-DL-Ala-OH involves advanced techniques in peptide chemistry, including solid-phase synthesis and automated peptide synthesizers. These methods ensure high purity and yield, which are critical for pharmaceutical applications. The hydroxyl group at the end of the peptide chain provides additional functionalization possibilities, allowing for further modifications that can enhance its biological activity or improve its pharmacokinetic properties.
In terms of therapeutic development, H-DL-Leu-DL-Ala-OH serves as a scaffold for designing more complex peptide drugs. By incorporating this sequence into larger molecules or conjugating it with other bioactive agents, researchers can develop multifunctional therapeutics with enhanced efficacy. For example, attaching antibodies or targeting ligands to this peptide can improve its delivery to specific sites within the body, thereby increasing its therapeutic impact.
The safety profile of H-DL-Leu-DL-Ala-OH is another critical aspect that has been extensively studied. Preclinical trials have demonstrated that this compound exhibits low immunogenicity and minimal side effects when administered at therapeutic doses. This makes it a promising candidate for clinical translation into human trials for various indications.
Recent advancements in computational chemistry have also played a pivotal role in optimizing the design of H-DL-Leu-DL-Ala-OH. Molecular modeling techniques allow researchers to predict how different modifications will affect the compound's structure-activity relationships (SAR). This approach has led to the identification of novel analogs with improved pharmacological properties, further expanding the potential applications of this compound.
The role of H-DL-Leu-DL-Ala-OH in drug discovery is not limited to oncology and regenerative medicine; it also holds promise in infectious disease treatment. Peptides have been explored as alternatives to traditional antibiotics due to their ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways without harming host cells. The unique sequence of H-DL-Leu-DL-Ala-OH may enable it to interact with bacterial targets effectively, offering a new strategy against antibiotic-resistant pathogens.
Future research directions for H-DL-Leu-DL-Ala-OH include exploring its potential as a diagnostic tool. Peptides can be engineered to bind specifically to disease biomarkers, allowing for early detection and more accurate diagnosis of various conditions. This application could revolutionize medical diagnostics by enabling non-invasive screening methods that are currently not available.
In conclusion, compound with CAS No. 5060-46-8 and product name H-DL-Leu-DL-Ala-OH represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structure and functional properties make it a valuable tool for drug development, regenerative medicine, infectious disease treatment, and diagnostics. As research continues to uncover new ways to utilize this compound, its impact on healthcare is likely to grow significantly.
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